(R)-1-Boc-2-Isobutylpiperazine
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Description
(R)-1-Boc-2-Isobutylpiperazine is a useful research compound. Its molecular formula is C13H26N2O2 and its molecular weight is 242.363. The purity is usually 95%.
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Scientific Research Applications
Biotechnological Production and Biological Activities Advancements in biotechnological methods have enhanced the mass-production of compounds with significant biological activities, such as Rosmarinic acid (RA), which shares a similar context of interest due to its production process and biological implications. The biotechnological approaches offer an efficient and environmentally friendly method for large-scale production, contributing to the exploration of compounds in food industry and pharmaceutical applications due to their health-promoting effects and potential as food additives. The research on RA underscores the importance of developing biotechnological methods for compounds with similar complexities and potential uses, including (R)-1-Boc-2-Isobutylpiperazine (Marchev et al., 2021).
Clinical Pharmacokinetics and Pharmacodynamics Understanding the pharmacokinetics and pharmacodynamics of compounds is crucial for their application in anesthesia and pain therapy. Ketamine, for instance, serves as a prime example of a compound with well-documented clinical pharmacokinetics and pharmacodynamics, highlighting the significance of these properties in determining the therapeutic potential and safety profile of pharmacological agents. This information is vital for evaluating the feasibility of applying compounds like this compound in clinical settings, guiding the development of therapeutic strategies based on their pharmacological characteristics (Peltoniemi et al., 2016).
Potential in Parkinson’s Disease Treatment Exploration into glucagon-like peptide-1 (GLP-1) receptor agonists for treating Parkinson’s Disease (PD) provides a framework for investigating similar compounds. GLP-1 receptor agonists have shown promising results in improving cognition and motor functions in PD, illustrating the potential of receptor-targeted therapies in neurodegenerative diseases. This approach may offer insights into the therapeutic possibilities of structurally or functionally similar compounds, including this compound, in treating neurodegenerative conditions or enhancing cognitive functions (Glotfelty et al., 2020).
Properties
IUPAC Name |
tert-butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-10(2)8-11-9-14-6-7-15(11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGGVOBNOVOVAM-LLVKDONJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CNCCN1C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H]1CNCCN1C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90660011 |
Source
|
Record name | tert-Butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90660011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1217599-13-7 |
Source
|
Record name | tert-Butyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90660011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.